Cas no 1542213-67-1 (4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide trifluoroacetate)

• Product name: 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide trifluoroacetate
• CAS No: 1542213-67-1
• MF: C₁₉H₁₈ClF₆N₅O₃S
• MW: 545.886342525482
• CID: 4744384
• PubChem ID: 60138143

4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• MLS003874059
• SMR002530704
• 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide 2,2,2-trifluoroacetate
• 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide trifluoroacetate
• ML267
• ML267 TFA salt
• CS-0139528
• ML267 TFA
• HY-137502
• EX-A4480
• AKOS040759011
• TS-09312
• DA-70024
• 1542213-67-1

• Inchi： 1S/C17H17ClF3N5OS.C2HF3O2/c1-27-12-2-3-22-14(9-12)24-16(28)26-6-4-25(5-7-26)15-13(18)8-11(10-23-15)17(19,20)21;3-2(4,5)1(6)7/h2-3,8-10H,4-7H2,1H3,(H,22,24,28);(H,6,7)
• InChI Key： JYBCQVLONAEAQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C(NC2C=C(C=CN=2)OC)=S)CC1.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 545.0723073 g/mol
• Monoisotopic Mass: 545.0723073 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• Molecular Weight: 545.9